Cas no 24849-45-4 (2-Butenoic acid, 4-(4-methylphenyl)-4-oxo-)

• Product Name: 2-Butenoic acid, 4-(4-methylphenyl)-4-oxo-
• CAS No: 24849-45-4
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 1418329
• PubChem ID: 691105
• Update Time: 2025-04-20

2-Butenoic acid, 4-(4-methylphenyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(4-methylphenyl)-4-oxo-
• NS00016961
• 3-(4-toluoyl)acrylic acid
• AKOS017279349
• 24849-45-4
• 4-Oxo-4-p-tolyl-but-2-enoic acid
• 4-(4-methylphenyl)-4-oxobut-2-enoic acid
• VNJMEFZKYZHWEO-UHFFFAOYSA-N

• Inchi： 1S/C11H10O3/c1-8-2-4-9(5-3-8)10(12)6-7-11(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： VNJMEFZKYZHWEO-UHFFFAOYSA-N
• SMILES： O=C(C=CC(=O)O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37